Cas no 69485-43-4 (7-ethyl-4-methylazulene-1-carbaldehyde)

• Product Name: 7-ethyl-4-methylazulene-1-carbaldehyde
• CAS No: 69485-43-4
• MF: C₁₄H₁₄O
• MW: 198.260364055634
• CID: 1737144
• PubChem ID: 155308
• Update Time: 2025-04-21

7-ethyl-4-methylazulene-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-ethyl-4-methylazulene-1-carbaldehyde
• 1-Azulenecarboxaldehyde, 7-ethyl-4-methyl-
• Chamaviolin
• 69485-43-4
• DTXSID70219708

• Inchi： 1S/C14H14O/c1-3-11-5-4-10(2)13-7-6-12(9-15)14(13)8-11/h4-9H,3H2,1-2H3
• InChI Key： XFHWXYVBANNUFH-UHFFFAOYSA-N
• SMILES： CCC1C=C2C(=CC=C2C=O)C(C)=CC=1

Computed Properties

• Exact Mass: 198.10452
• Monoisotopic Mass: 198.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.075
• Boiling Point: 343.4°Cat760mmHg
• Flash Point: 186.2°C
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Guaianes